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Compound of Interest

Compound Name: 4,5-Difluoro-2-methylaniline

Cat. No.: B1591865 Get Quote

Technical Support Center: 4,5-Difluoro-2-
methylaniline
Welcome to the technical support guide for 4,5-Difluoro-2-methylaniline (CAS No. 875664-

57-6). This resource is designed for researchers, scientists, and drug development

professionals to provide clear, actionable guidance on the storage, handling, and

troubleshooting of this versatile organic intermediate. As a Senior Application Scientist, my goal

is to blend technical data with practical, field-tested insights to ensure the integrity of your

experiments.

Section 1: Compound Identification and Properties
4,5-Difluoro-2-methylaniline is a specialized chemical building block, primarily utilized in the

synthesis of complex molecules within the pharmaceutical and agrochemical industries.[1][2][3]

Its fluorinated structure often enhances the bioactivity and stability of target compounds.[1]

Understanding its physical and chemical properties is the first step toward successful

application.

Table 1: Physicochemical Properties of 4,5-Difluoro-2-methylaniline
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Property Value Source(s)

CAS Number 875664-57-6 [1][3][4]

Molecular Formula C₇H₇F₂N [1][2][5]

Molecular Weight 143.13 g/mol [1][4][5]

Appearance
Light brown or off-white

crystalline powder
[1][2]

Melting Point 56-58 °C [1]

Boiling Point 216.2 °C at 760 mmHg [1][6]

Density 1.229 g/cm³ [1][6]

Purity Typically ≥95-98% [1][7]

Storage Temperature
Room temperature (10°C -

25°C)
[3][6][7]

Section 2: Frequently Asked Questions (FAQs) on
Storage and Handling
Proper storage and handling are critical to preserving the purity and reactivity of 4,5-Difluoro-
2-methylaniline and ensuring laboratory safety.

Q1: What are the ideal long-term storage conditions for this compound?

For optimal stability, 4,5-Difluoro-2-methylaniline should be stored in a tightly sealed

container in a cool, dry, and well-ventilated place.[1][8][9] Some suppliers recommend storage

under an inert atmosphere (e.g., argon or nitrogen) in a dark place to prevent degradation.[6]

While room temperature is generally acceptable, keeping it cool minimizes the risk of

unintended reactions or degradation over time.[1][9]

Q2: Is 4,5-Difluoro-2-methylaniline sensitive to air, light, or moisture?

Yes. Like many anilines, this compound can be sensitive to air and light, which may cause it to

darken in color over time.[10] This discoloration is typically due to oxidation. To mitigate this,

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.innospk.com/en/?news/grok-exploring-45-difluoro-2-methylaniline-properties-and-applications
https://www.biosynth.com/p/FD67856/875664-57-6-45-difluoro-2-methylaniline
https://www.alachem.co.jp/en/product/875664-57-6
https://www.innospk.com/en/?news/grok-exploring-45-difluoro-2-methylaniline-properties-and-applications
https://cymitquimica.com/cas/875664-57-6/
https://www.scbt.com/p/4-5-difluoro-2-methylaniline-875664-57-6
https://www.innospk.com/en/?news/grok-exploring-45-difluoro-2-methylaniline-properties-and-applications
https://www.alachem.co.jp/en/product/875664-57-6
https://www.scbt.com/p/4-5-difluoro-2-methylaniline-875664-57-6
https://www.innospk.com/en/?news/grok-exploring-45-difluoro-2-methylaniline-properties-and-applications
https://cymitquimica.com/cas/875664-57-6/
https://www.innospk.com/en/?news/grok-exploring-45-difluoro-2-methylaniline-properties-and-applications
https://www.innospk.com/en/?news/grok-exploring-45-difluoro-2-methylaniline-properties-and-applications
https://m.chemicalbook.com/ProductChemicalPropertiesCB0453163_EN.htm
https://www.innospk.com/en/?news/grok-exploring-45-difluoro-2-methylaniline-properties-and-applications
https://m.chemicalbook.com/ProductChemicalPropertiesCB0453163_EN.htm
https://www.innospk.com/en/?news/grok-exploring-45-difluoro-2-methylaniline-properties-and-applications
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3d67c075?context=bbe
https://www.biosynth.com/p/FD67856/875664-57-6-45-difluoro-2-methylaniline
https://m.chemicalbook.com/ProductChemicalPropertiesCB0453163_EN.htm
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3d67c075?context=bbe
https://www.benchchem.com/product/b1591865?utm_src=pdf-body
https://www.benchchem.com/product/b1591865?utm_src=pdf-body
https://www.benchchem.com/product/b1591865?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-45-difluoro-2-methylaniline-properties-and-applications
https://www.fishersci.com/store/msds?partNumber=AAA1448406&productDescription=3-FLRO-4-METHYLANILINE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/US/en/sds/F0449_US_EN.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB0453163_EN.htm
https://www.innospk.com/en/?news/grok-exploring-45-difluoro-2-methylaniline-properties-and-applications
https://www.tcichemicals.com/US/en/sds/F0449_US_EN.pdf
https://www.benchchem.com/product/b1591865?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH5510503&productDescription=4-FLRO-N-METHYLANILINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


always store it in a tightly closed container, preferably opaque or amber, and consider flushing

the container with an inert gas before sealing for long-term storage.[6] The compound should

also be protected from moisture.

Q3: What personal protective equipment (PPE) is mandatory when handling this chemical?

4,5-Difluoro-2-methylaniline is classified as a toxic solid.[1] Adherence to strict safety

protocols is essential.[1] The following PPE should be worn at all times:

Eye Protection: Chemical safety goggles or a face shield compliant with OSHA or EN166

standards.[8][10]

Hand Protection: Appropriate chemical-resistant gloves (e.g., nitrile). Always use proper

glove removal technique to avoid skin contact.[11]

Body Protection: A lab coat or protective clothing to prevent skin exposure.[8][9]

Respiratory Protection: Handling should occur in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust or vapors.[8][11] If exposure limits are

exceeded, a NIOSH/MSHA or EN 149 approved respirator is necessary.[8][10]

Q4: What materials or chemicals are incompatible with 4,5-Difluoro-2-methylaniline?

This compound should be kept away from strong oxidizing agents, strong acids, strong bases,

acid chlorides, and acid anhydrides.[8][12] Contact with these substances can lead to vigorous

or hazardous reactions. Also, avoid heat, sparks, open flames, and other sources of ignition, as

the compound is combustible with a flash point of 100°C.[1][8]

Section 3: Troubleshooting Experimental Issues
Even with proper handling, challenges can arise during experimentation. This section

addresses common issues in a Q&A format.

Q1: My solid 4,5-Difluoro-2-methylaniline has darkened from off-white to a brownish color. Is

it still usable?

This is a common observation with aniline derivatives and is typically a sign of minor oxidation.

[10] In many cases, the material may still be suitable for use, especially if the discoloration is
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only on the surface. However, the presence of oxidation products could potentially lower the

yield or introduce impurities in sensitive reactions.

Causality: The amino group (-NH₂) on the aniline ring is susceptible to oxidation by

atmospheric oxygen, a process that can be accelerated by light and heat. The resulting

oxidized species are often colored.

The following decision tree can help you determine the best course of action.
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Material has discolored.
Is the reaction highly sensitive

to impurities?

Yes, it is sensitive
(e.g., catalysis, pharma synthesis)

Yes

No, it is not highly sensitive
(e.g., initial screening, non-critical step)

No

Action: Purify the material before use.
Methods: Recrystallization or column chromatography.

Action: Run a small-scale test reaction.

Action: Obtain a fresh batch of starting material.

If purification fails

Did the test reaction succeed
(check yield, TLC, NMR)?

Yes, test was successful.

Yes

No, test failed or showed
significant impurities.

No

Action: Proceed with the bulk reaction.
Monitor closely.

Click to download full resolution via product page

Caption: Decision workflow for handling discolored 4,5-Difluoro-2-methylaniline.

Q2: I'm having difficulty dissolving the compound. What solvents can I use?
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As a substituted aniline, 4,5-Difluoro-2-methylaniline is an organic compound with moderate

polarity. The fluorine substituents can enhance its solubility in polar solvents.[2] While specific

solubility data is not widely published, typical solvents for similar anilines in synthetic chemistry

include:

Polar Aprotic Solvents: Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Acetonitrile

(ACN), Tetrahydrofuran (THF).

Chlorinated Solvents: Dichloromethane (DCM), Chloroform.

Alcohols: Methanol, Ethanol.

Troubleshooting Tip: If solubility is low at room temperature, gentle warming may help. Always

perform a small-scale solubility test before preparing a large-scale solution.

Q3: My reaction yield is consistently low. Could the starting material be the issue?

Low yields can stem from multiple factors, but starting material quality is a primary suspect.

Purity Check: Verify the purity of your batch via techniques like NMR or melting point

analysis. The typical purity should be over 98%.[1] A broader melting range than the

specified 56-58°C suggests impurities.[1]

Water Content: Ensure the material is dry. The presence of water (typically specified as

≤0.5%) can interfere with many reactions, especially those involving organometallics or

water-sensitive reagents.[1]

Degradation: As discussed in Q1, oxidation can be an issue. If the material is old or has

been stored improperly, its effective concentration may be lower than expected, requiring you

to use more equivalents or purify it first.[9]

Section 4: Detailed Protocols
Protocol 1: Standard Procedure for Preparing a Stock Solution

This protocol outlines the preparation of a 0.1 M solution in Dichloromethane (DCM), a

common solvent for this compound.
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Methodology:

Preparation: Ensure your workspace is clean and within a certified chemical fume hood.

Assemble all necessary glassware and ensure it is dry.

Calculation: Calculate the required mass of 4,5-Difluoro-2-methylaniline. For 50 mL of a

0.1 M solution:

Mass (g) = 0.1 mol/L * 0.050 L * 143.13 g/mol = 0.716 g.

Weighing: Tare a clean, dry glass vial on an analytical balance. Carefully weigh

approximately 0.716 g of 4,5-Difluoro-2-methylaniline into the vial. Handle the solid

carefully to minimize dust generation.[13]

Dissolution: Add a magnetic stir bar to a 50 mL volumetric flask. Using a powder funnel,

transfer the weighed solid into the flask.

Solvent Addition: Add approximately 30-40 mL of anhydrous DCM to the flask. Cap the flask

and stir at room temperature until all the solid has dissolved completely.

Final Volume: Once dissolved, carefully add DCM to the 50 mL graduation mark.

Mixing and Storage: Cap the flask securely and invert it several times to ensure

homogeneity. Transfer the solution to a properly labeled, sealed amber glass bottle for

storage.

Section 5: Safety and Emergency Procedures
Q1: What are the primary health hazards?

4,5-Difluoro-2-methylaniline is classified as a toxic solid.[1] It is harmful if swallowed, in

contact with skin, or if inhaled.[14][15] It is also known to cause skin and serious eye irritation.

[8]

Q2: What are the first-aid measures for exposure?

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.[8]
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Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

plenty of soap and water. Seek immediate medical attention.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical

attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison

control center immediately.[8]

Q3: How should I handle a spill?

Evacuate: Keep unnecessary personnel away from the spill area.[9]

Ventilate: Ensure the area is well-ventilated.[9]

Contain: Remove all sources of ignition.[8] For a solid spill, prevent the formation of dust. For

a liquid spill, use an inert absorbent material like sand or vermiculite.[9][11]

Collect: Carefully sweep or scoop the material into a suitable, closed container for disposal.

[12][13] Use non-sparking tools.[10]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident according to your institution's safety protocols.

Section 6: Disposal Guidelines
Q1: How do I properly dispose of waste 4,5-Difluoro-2-methylaniline?

Chemical waste must be handled by licensed waste carriers.[11] Dispose of contents and

containers in accordance with all local, regional, and national hazardous waste regulations.[9]

[11] Do not empty into drains or release into the environment.[12][14] The compound is

classified under UN Number UN2811 as a toxic solid, which dictates specific transport and

disposal requirements.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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